Cas no 477710-93-3 (ethyl 2-[1-(3-nitrophenyl)-1H-pyrazol-5-yl]-3-phenylpropanoate)

• Product Name: ethyl 2-[1-(3-nitrophenyl)-1H-pyrazol-5-yl]-3-phenylpropanoate
• CAS No: 477710-93-3
• CID: 4652166
• Update Time: 2025-05-28

ethyl 2-[1-(3-nitrophenyl)-1H-pyrazol-5-yl]-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[1-(3-nitrophenyl)-1H-pyrazol-5-yl]-3-phenylpropanoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on ethyl 2-[1-(3-nitrophenyl)-1H-pyrazol-5-yl]-3-phenylpropanoate

Recent Advances in the Study of Ethyl 2-[1-(3-Nitrophenyl)-1H-Pyrazol-5-yl]-3-Phenylpropanoate (CAS: 477710-93-3)

The compound ethyl 2-[1-(3-nitrophenyl)-1H-pyrazol-5-yl]-3-phenylpropanoate (CAS: 477710-93-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by a pyrazole core linked to a phenylpropanoate moiety, exhibits unique structural features that make it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its potential as a bioactive agent.

One of the key areas of research has been the optimization of synthetic routes for ethyl 2-[1-(3-nitrophenyl)-1H-pyrazol-5-yl]-3-phenylpropanoate. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient multi-step synthesis involving a condensation reaction between 3-nitrophenylhydrazine and a β-keto ester, followed by functionalization to yield the target compound. The authors highlighted the importance of reaction conditions, such as temperature and catalyst choice, in achieving high yields and purity. This advancement is critical for scaling up production for further pharmacological testing.

Pharmacological evaluations of ethyl 2-[1-(3-nitrophenyl)-1H-pyrazol-5-yl]-3-phenylpropanoate have revealed its potential as an anti-inflammatory and analgesic agent. In vitro studies demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with selectivity over COX-1, suggesting a reduced risk of gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, in vivo experiments in rodent models showed significant reduction in inflammation and pain responses at doses that were well-tolerated, indicating a favorable therapeutic window.

Further investigations into the molecular mechanisms underlying the bioactivity of this compound have identified its interaction with key signaling pathways, including the NF-κB and MAPK pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest that ethyl 2-[1-(3-nitrophenyl)-1H-pyrazol-5-yl]-3-phenylpropanoate may exert its effects through modulation of pro-inflammatory cytokine production. Such insights are invaluable for the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of ethyl 2-[1-(3-nitrophenyl)-1H-pyrazol-5-yl]-3-phenylpropanoate as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, ethyl 2-[1-(3-nitrophenyl)-1H-pyrazol-5-yl]-3-phenylpropanoate represents a compelling case study in the intersection of chemical synthesis and medicinal application. Its unique structural attributes and promising pharmacological profile underscore its potential as a lead compound for the development of novel anti-inflammatory and analgesic therapies. Continued research efforts will be crucial to fully elucidate its therapeutic potential and translate these findings into clinical benefits.